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Abstract
N-Methyl-DL-alanine is a non-proteinogenic amino acid derivative that has garnered significant

interest within the scientific community. Its unique structural modification, the presence of a

methyl group on the nitrogen atom of the alanine backbone, imparts distinct physicochemical

properties that make it a valuable tool in various research and development applications. This

technical guide provides an in-depth overview of N-Methyl-DL-alanine, encompassing its

chemical and physical characteristics, detailed experimental protocols for its synthesis and

purification, comprehensive analytical methodologies, and a summary of its current applications

in the fields of peptide synthesis, metabolic research, and neuroscience.

Physicochemical Properties
N-Methyl-DL-alanine is a white crystalline powder with good stability and solubility in aqueous

solutions.[1] The presence of the methyl group on the alpha-amino group introduces steric

hindrance, which can influence its reactivity and biological interactions.[2] A summary of its key

physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of N-Methyl-DL-alanine
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Property Value References

CAS Number 600-21-5 [2][3][4]

Molecular Formula C₄H₉NO₂ [2][3][5]

Molecular Weight 103.12 g/mol [2][3][5]

Appearance
White to off-white crystalline

powder
[3][4][6]

Melting Point 295 - 299 °C [3]

Purity ≥98% (NMR, TLC) [2][3][4]

Solubility

Good solubility in water

(approx. 50g/100mL); slightly

soluble in methanol and

ethanol; insoluble in ether.

[6][7]

SMILES String CNC(C)C(O)=O [2]

InChI Key
GDFAOVXKHJXLEI-

UHFFFAOYSA-N
[2]

Storage Conditions Store at 0 - 8 °C, hygroscopic. [3][4][8]

Synthesis and Purification
Synthesis of N-Methyl-DL-alanine
A common method for the synthesis of N-Methyl-DL-alanine involves the reaction of α-

bromopropionic acid with methylamine.[9] This nucleophilic substitution reaction replaces the

bromine atom with a methylamino group.

Experimental Protocol: Synthesis from α-Bromopropionic Acid and Methylamine

This protocol is a general guideline and should be performed in a well-ventilated fume hood

with appropriate personal protective equipment.

Reaction Setup: In a suitable reaction vessel, dissolve α-bromopropionic acid in a solution of

aqueous methylamine. The reaction is typically carried out at room temperature.
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Reaction Progression: Allow the mixture to stand for several days to ensure the completion

of the reaction.[9]

Work-up: Concentrate the reaction mixture under reduced pressure to remove excess

methylamine and water.

Isolation: The crude N-Methyl-DL-alanine can be precipitated from the concentrated solution

by the addition of a less polar solvent, such as methanol or ethanol.[9]

Filtration: Collect the crude product by vacuum filtration and wash with a small amount of

cold solvent.

Purification by Recrystallization
Recrystallization is a standard method for the purification of crude N-Methyl-DL-alanine.[7] The

choice of solvent is critical, with a water/methanol mixture being a common and effective

system.[7]

Experimental Protocol: Recrystallization

Dissolution: Dissolve the crude N-Methyl-DL-alanine in a minimal amount of hot deionized

water with stirring.[5][7]

Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal

and stir for a few minutes before hot filtration.[7]

Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel to remove any

insoluble impurities.[7]

Precipitation: Slowly add methanol (approximately 5 times the volume of water used) to the

hot filtrate until the solution becomes slightly turbid.[7] If a precipitate forms, add a few drops

of hot water to redissolve it.[5]

Crystallization: Allow the solution to cool slowly to room temperature, then place it in a

refrigerator (0-4 °C) overnight to facilitate maximum crystal formation.[7]

Isolation and Drying: Collect the purified crystals by vacuum filtration, wash with a small

amount of cold 1:1 water/methanol solution, and dry under vacuum to a constant weight.[5]
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[7]

Analytical Methodologies
Accurate characterization and quantification of N-Methyl-DL-alanine are crucial for its

application in research and development. Several analytical techniques are commonly

employed for this purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation of N-Methyl-DL-alanine.

Sample Preparation for NMR

Dissolution: Dissolve 5-25 mg of N-Methyl-DL-alanine in approximately 0.6-0.8 mL of a

suitable deuterated solvent (e.g., D₂O, CD₃OD, or DMSO-d₆).[3] For ¹³C NMR, a more

concentrated solution is preferred.[3]

Filtration: Filter the solution through a glass wool plug in a Pasteur pipette directly into a

clean NMR tube to remove any particulate matter.[3]

Volume Adjustment: Ensure the sample height in the NMR tube is at least 4.5 cm for proper

shimming.[3]

Table 2: Predicted ¹H and ¹³C NMR Spectral Data for N-Methyl-DL-alanine[3]
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¹H NMR Chemical Shift (ppm) Multiplicity
Coupling Constant

(J) in Hz

H-2 (α-H) ~3.0 - 3.5 Quartet (q) ~7.0

H-3 (β-CH₃) ~1.3 - 1.5 Doublet (d) ~7.0

N-CH₃ ~2.3 - 2.6 Singlet (s) -

¹³C NMR Chemical Shift (ppm)

C-1 (C=O) ~175 - 180

C-2 (α-C) ~55 - 60

C-3 (β-C) ~15 - 20

N-CH₃ ~30 - 35

Gas Chromatography-Mass Spectrometry (GC-MS)
Due to its polar nature, N-Methyl-DL-alanine requires derivatization to increase its volatility for

GC-MS analysis.[3][4] Silylation is a common derivatization method.[4]

Experimental Protocol: GC-MS Analysis with Silylation

Sample Preparation: Place a known amount of the N-Methyl-DL-alanine sample in a reaction

vial and dry it completely.[3]

Derivatization: Add a silylating agent, such as N-methyl-N-(trimethylsilyl)trifluoroacetamide

(MSTFA), to the dried sample. Seal the vial and heat (e.g., at 70-100°C) for a specified time

to complete the reaction.[3][4]

GC-MS Analysis: Inject an aliquot of the derivatized sample into the GC-MS system. The gas

chromatograph will separate the components before they are ionized and detected by the

mass spectrometer.[3]

Table 3: Key Peaks from the GC-MS Spectrum of a Derivative of N-Methyl-L-alanine[3]
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m/z Relative Intensity (%)

73 100.00

130 93.89

131 13.71

147 11.81

74 9.51

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy provides information about the functional groups present in N-Methyl-DL-

alanine.

Sample Preparation for FTIR (ATR Method)

Crystal Cleaning: Ensure the Attenuated Total Reflectance (ATR) crystal is clean.

Background Spectrum: Record a background spectrum of the clean, empty ATR crystal.[3]

Sample Application: Place a small amount of N-Methyl-DL-alanine powder directly onto the

ATR crystal.[3]

Spectrum Acquisition: Apply pressure to ensure good contact and acquire the FTIR

spectrum.[3]

Table 4: Expected Characteristic IR Absorption Bands for N-Methyl-DL-alanine[3]
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Functional Group Vibrational Mode
Expected Wavenumber

(cm⁻¹)

O-H (Carboxylic Acid) Stretching 2500 - 3300 (broad)

N-H (Amine) Stretching 3300 - 3500

C-H (Alkyl) Stretching 2850 - 3000

C=O (Carboxylic Acid) Stretching 1700 - 1725

N-H (Amine) Bending 1550 - 1650

C-N Stretching 1020 - 1250

Biological Roles and Applications
N-Methyl-DL-alanine serves as a versatile building block and research tool in several scientific

domains.

Peptide Synthesis
The incorporation of N-methylated amino acids, such as N-Methyl-DL-alanine, into peptides

can enhance their pharmacokinetic properties, including improved metabolic stability and

membrane permeability.[1][3] However, the steric hindrance from the N-methyl group can make

peptide bond formation challenging, often requiring the use of potent coupling reagents like

HATU.[2]
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Caption: A generalized workflow for the incorporation of N-Methyl-DL-alanine into a peptide

chain using solid-phase peptide synthesis (SPPS).

Metabolic and Neuroscience Research
N-Methyl-DL-alanine is utilized in metabolic studies to investigate amino acid transport

mechanisms and metabolic pathways.[3][10] It is also employed in neuropharmacological

research to explore its effects on neurotransmitter systems, given its structural similarity to

other amino acids.[3][8][10] While research has explored the role of D-alanine as a co-agonist

at the NMDA receptor, the specific and direct interactions of N-Methyl-DL-alanine with

neurotransmitter receptors require further investigation.[1][11]

Potential as a Migraine Biomarker
Some studies have suggested that N-Methyl-DL-alanine could be a potential biomarker for

migraines.[6][12] However, the underlying mechanisms and its specificity and sensitivity as a

diagnostic tool are still under investigation and require further clinical validation.[13]

Safety and Handling
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N-Methyl-DL-alanine should be handled in accordance with standard laboratory safety

procedures. It is recommended to use personal protective equipment, including safety glasses

and gloves. The material should be handled in a well-ventilated area to avoid inhalation of the

powder. For detailed safety information, refer to the Safety Data Sheet (SDS).[10]

Conclusion
N-Methyl-DL-alanine (CAS 600-21-5) is a valuable and versatile non-proteinogenic amino acid

with a growing number of applications in scientific research and drug development. Its unique

properties, stemming from the N-methylation of the alanine structure, make it a key component

in the synthesis of modified peptides with enhanced therapeutic potential. The detailed

protocols and analytical data presented in this guide are intended to support researchers and

scientists in the effective utilization of N-Methyl-DL-alanine in their work. Further research into

its biological activities, particularly in the context of neuroscience and its potential as a

biomarker, is warranted to fully elucidate its therapeutic and diagnostic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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